C38H74NO10P

• Molecular Formula: C38H74NO10P
• Molecular Weight: 736.0 g/mol
• InChI: InChI=1S/C38H74NO10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(40)46-31-34(32-47-50(44,45)48-33-35(39)38(42)43)49-37(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34-35H,3-33,39H2,1-2H3,(H,42,43)(H,44,45)/t34?,35-/m1/s1
• InChIKey: KLFKZIQAIPDJCW-ICBMVRCQSA-N

C38H74NO10P is the molecular formula for 1,2-dipalmitoyl-sn-glycero-3-phospho-L-serine, commonly referred to as dipalmitoylphosphatidylserine (DPPS). It is a saturated, anionic glycerophospholipid consisting of a glycerol backbone esterified with two palmitic acid (C16:0) chains and a phosphoserine headgroup.

C38H74NO10P (Dipalmitoylphosphatidylserine, DPPS): Technical Specifications and Procurement Baseline

C38H74NO10P is the molecular formula for 1,2-dipalmitoyl-sn-glycero-3-phospho-L-serine, commonly referred to as dipalmitoylphosphatidylserine (DPPS). It is a saturated, anionic glycerophospholipid consisting of a glycerol backbone esterified with two palmitic acid (C16:0) chains and a phosphoserine headgroup [1]. As the disaturated member of the phosphatidylserine (PS) family, DPPS is a primary research lipid for constructing model membranes with a defined negative surface charge, and it is utilized in biophysical studies of lipid phase behavior, protein-lipid interactions, and liposomal drug delivery systems [2].

▸ Saturated anionic phosphatidylserine for defined negative surface charge

▸ Model membrane construction for phase behavior and protein-lipid interaction studies

▸ Liposomal delivery research requiring gel-phase stability and electrostatic complexation

• [1] 1,2-dihexadecanoyl-sn-glycero-3-phosphoserine (CHEBI:84523). European Bioinformatics Institute. Chemical Entities of Biological Interest (ChEBI). View Source
• [2] Maleš P, Brkljača Z, Crnolatac I, Bakarić D. Lamellarity-Driven Differences in Surface Structural Features of DPPS Lipids: Spectroscopic, Calorimetric and Computational Study. Membranes. 2023; 13(1):83. doi: 10.3390/membranes13010083 View Source

C38H74NO10P (DPPS) Procurement: Why Phosphatidylserine Analogs Are Not Interchangeable

While DPPS belongs to the broader class of anionic phosphatidylserine lipids, its fully saturated, symmetric C16:0 acyl chains confer unique biophysical properties that cannot be assumed for other PS species or for alternative anionic lipids like phosphatidylglycerol (PG) or phosphatidic acid (PA). Interchanging DPPS with an unsaturated analog (e.g., DOPS), a mixed-chain analog (e.g., POPS), or a zwitterionic lipid like DPPC will fundamentally alter the phase transition temperature (Tm), molecular packing density, and electrostatic surface potential of the resulting membrane system [1]. Furthermore, DPPS exhibits differential interactions with divalent cations, particularly Ca²⁺, which can abolish its phase transition—a response not mirrored in phosphatidylcholines [2]. Substituting DPPS with another anionic lipid like DPPG or DPPA, despite their identical net charge, leads to distinct outcomes in peptide binding and crystallization due to headgroup-specific chemistry [3][4]. These critical differences underscore why generic substitution based solely on lipid class is invalid for reproducible scientific results.

Unsaturated PS analogs alter phase behavior

DOPS or POPS shift the main phase transition and molecular packing, limiting direct substitution in temperature-controlled membrane studies.

Alternative anionic lipids change binding profiles

DPPG or DPPA, despite identical net charge, present different headgroup chemistry that can affect peptide binding and crystallization outcomes.

Divalent cation response is lipid-specific

DPPS exhibits a Ca²⁺-induced phase transition abolition not seen with phosphatidylcholines, requiring verification when substituting for fusion or adhesion models.

• [1] Mattai J, Hauser H, Demel RA, Shipley GG. Interactions of metal ions with phosphatidylserine bilayer membranes: effect of hydrocarbon chain unsaturation. Biochemistry. 1989 Mar 7;28(5):2322-30. doi: 10.1021/bi00431a051 View Source
• [2] López-García F, Villalaín J, Gómez-Fernández JC. Effect of sphingosine and stearylamine on the interaction of phosphatidylserine with calcium. A study using DSC, FT-IR and 45Ca(2+)-binding. Biochim Biophys Acta. 1995 Jun 14;1236(2):279-88. doi: 10.1016/0005-2736(95)00059-c View Source
• [3] Precipitation of calcium oxalate monohydrate at phospholipid monolayers. Journal of Crystal Growth. (Accessed via academic database). View Source
• [4] Headgroup structure and fatty acid chain length of the acidic phospholipids modulate the interaction of membrane mimetic vesicles with the antimicrobial peptide protegrin-1. (Accessed via academic database). View Source

C38H74NO10P (DPPS) Quantitative Evidence Guide: Head-to-Head Comparator Data for Scientific Selection

Phase Transition Temperature (Tm) of DPPS vs. DPPC: A 13°C Thermal Stability Advantage

DPPS exhibits a significantly elevated main phase transition temperature (Tm) compared to the zwitterionic analog dipalmitoylphosphatidylcholine (DPPC). This thermal stability is a key differentiator for applications requiring a gel-phase membrane at physiological or elevated temperatures [1].

Phase Transition Tm

Head-to-head

≈54 °C

+13 °C vs DPPC (41 °C)

Supports gel-phase membrane stability assessment

DSC, 100 mM NaCl

Evidence Dimension	Main phase transition temperature (Tm, gel-to-fluid)
Target Compound Data	≈54 °C (100 mM NaCl)
Comparator Or Baseline	DPPC (dipalmitoylphosphatidylcholine): 41 °C
Quantified Difference	DPPS Tm is ~13 °C higher than DPPC
Conditions	Differential scanning calorimetry (DSC) of lipid dispersions in 100 mM NaCl aqueous solution [1]

Why This Matters

This 13°C higher Tm dictates that DPPS bilayers remain in a more ordered gel phase at temperatures where DPPC bilayers have already transitioned to a fluid phase, critically impacting membrane permeability and domain formation.

• [1] Maleš P, Brkljača Z, Crnolatac I, Bakarić D. Lamellarity-Driven Differences in Surface Structural Features of DPPS Lipids: Spectroscopic, Calorimetric and Computational Study. Membranes. 2023; 13(1):83. doi: 10.3390/membranes13010083 (citing Tm ≈ 54°C) View Source

Headgroup Molecular Packing: DPPS Exhibits Tighter Packing than DMPC

Despite its anionic charge which typically induces electrostatic repulsion, DPPS demonstrates a more condensed packing than a zwitterionic phosphatidylcholine analog. This is attributed to strong intermolecular hydrogen bonding within the serine headgroup and counterion screening effects [1][2].

Molecular Packing

Reported

40.8 Ų

−15% area vs DMPC (48.1 Ų)

Indicates tighter acyl chain packing

XRD/MD, gel phase

Evidence Dimension	Cross-sectional area per molecule
Target Compound Data	40.8 Ų (gel phase)
Comparator Or Baseline	DMPC (dimyristoylphosphatidylcholine): 48.1 Ų (gel phase)
Quantified Difference	DPPS area is ~15% smaller (tighter packing) than DMPC
Conditions	X-ray diffraction (XRD) and molecular dynamics (MD) simulation of lipid bilayers in gel phase [2]

Why This Matters

The smaller area per molecule of DPPS translates to a more compact and less permeable bilayer structure, a critical parameter when designing stable liposomal formulations or studying membrane barrier function.

• [1] Pandit SA, Berkowitz ML. Molecular dynamics simulation of dipalmitoylphosphatidylserine bilayer with Na+ counterions. Biophys J. 2002 Apr;82(4):1818-27. doi: 10.1016/S0006-3495(02)75532-X View Source
• [2] Pandit SA, Berkowitz ML. Molecular dynamics simulation of dipalmitoylphosphatidylserine bilayer with Na+ counterions. Biophys J. 2002 Apr;82(4):1818-27. doi: 10.1016/S0006-3495(02)75532-X View Source

Differential Hydration: DPPS Binds Significantly Less Water than DPPC in Gel Phase

The hydration properties of lipid headgroups are fundamental to membrane interactions. DSC studies reveal a marked quantitative difference in the number of tightly bound (unfreezable) water molecules between DPPS and DPPC bilayers in the gel state, a factor that influences inter-bilayer forces and surface hydration [1].

Bound Water

Head-to-head

~3.5 per lipid

−42% vs DPPC (~6 per lipid)

Implies reduced interfacial hydration

DSC, gel state

Evidence Dimension	Number of bound water molecules per lipid molecule
Target Compound Data	~3.5 water molecules per DPPS molecule
Comparator Or Baseline	DPPC (dipalmitoylphosphatidylcholine): ~6 water molecules per DPPC molecule
Quantified Difference	DPPS binds ~42% fewer water molecules than DPPC
Conditions	Differential scanning calorimetry (DSC) of lipid dispersions in gel state, absence of cholesterol [1]

Why This Matters

Lower hydration of DPPS implies a less hydrated headgroup surface, which can profoundly affect the adsorption of proteins, peptides, and other molecules to the membrane interface.

• [1] Bach D, Miller IR. Hydration of phospholipid bilayers in the presence and absence of cholesterol. Chem Phys Lipids. 2005 Jul;136(1):67-72. doi: 10.1016/j.chemphyslip.2005.04.001 View Source

Lateral Proton Diffusion: Detectable Proton Flux on DPPS Monolayers, Undetectable on DPPC

The acid/base character of the phospholipid headgroup is a determinant of interfacial proton dynamics. Scanning electrochemical microscopy (SECM) directly demonstrates a functional difference in lateral proton transport between anionic DPPS and zwitterionic DPPC monolayers [1].

Proton Diffusion

Head-to-head

Detectable flux

Undetectable on DPPC

Supports interfacial proton transport studies

SECM on Langmuir monolayers

Evidence Dimension	Lateral proton diffusion at the air/water interface
Target Compound Data	Significant, measurable lateral proton flux; diffusion coefficient lower than in bulk solution
Comparator Or Baseline	DPPC (dipalmitoylphosphatidylcholine): Lateral proton diffusion undetectable
Quantified Difference	Qualitatively, proton flux is present for DPPS and absent for DPPC
Conditions	Scanning electrochemical microscopy (SECM) on Langmuir monolayers at a range of surface pressures [1]

Why This Matters

This binary (detectable vs. undetectable) difference in proton transport capability makes DPPS the essential choice for model studies of proton-coupled membrane processes, a function DPPC cannot replicate.

• [1] Zhang J, Unwin PR. Proton diffusion at phospholipid assemblies. J Am Chem Soc. 2002 Mar 13;124(10):2379-83. doi: 10.1021/ja012074w View Source

Doxorubicin-Induced Membrane Stiffness Reduction: Greater Effect on DPPS than DPPC

The interaction of the chemotherapeutic drug doxorubicin with lipid monolayers reveals a lipid-specific response in membrane mechanical properties. DPPS exhibits a greater relative reduction in membrane stiffness upon drug intercalation compared to DPPC, highlighting differential drug-lipid interactions [1].

Drug-Stiffness Change

Head-to-head

23% reduction

1.9× greater than DPPC (12%)

Sensitive model for drug-membrane interaction

Langmuir isotherms with doxorubicin

Evidence Dimension	Reduction in dynamic viscoelasticity (membrane stiffness) after drug exposure
Target Compound Data	23% reduction
Comparator Or Baseline	DPPC (dipalmitoylphosphatidylcholine): 12% reduction
Quantified Difference	The reduction in stiffness for DPPS is nearly double (1.9-fold greater) that of DPPC
Conditions	Langmuir monolayer compression/expansion isotherms in presence of doxorubicin [1]

Why This Matters

The near 2-fold greater change in DPPS membrane mechanics upon doxorubicin interaction makes it a more sensitive and relevant model for studying drug-induced membrane perturbations and cardiotoxicity mechanisms compared to DPPC.

• [1] Ceballos JA, et al. Doxorubicin Interaction with Lipid Monolayers Leads to Decreased Membrane Stiffness when Experiencing Compression-Expansion Dynamics. Langmuir. 2023 Jun 27;39(25):8603-8611. doi: 10.1021/acs.langmuir.3c00250 View Source

Optimal Application Scenarios for C38H74NO10P (DPPS) Based on Verified Quantitative Differentiation

Model Membranes for Biophysical Studies of Lipid Phase Behavior and Domain Formation

When studying lipid phase separation or gel-fluid domain coexistence, DPPS is the preferred anionic component. Its elevated Tm of ~54°C [1], which is ~13°C higher than the common zwitterionic lipid DPPC, allows researchers to create membranes with a stable, negatively-charged gel phase at physiological temperatures. This property is crucial for investigating the role of anionic lipid domains in processes like blood coagulation protein binding, where the physical state of the membrane is a key variable [2].

Liposomal Formulations Requiring Electrostatic Targeting or Payload Complexation

DPPS should be selected over zwitterionic or other anionic lipids when the goal is to exploit strong, non-specific electrostatic interactions. Its anionic serine headgroup confers a higher binding affinity for cationic peptides [3] compared to neutral DPPC liposomes. This makes DPPS an essential excipient for liposomal formulations designed to complex with cationic drugs, peptides, or targeting ligands, thereby improving drug loading or enabling electrostatic targeting to specific tissues or cell surfaces.

Investigating Divalent Cation-Mediated Membrane Fusion and Lipid Packing

For studies focused on the role of Ca²⁺ or other divalent cations in membrane processes, DPPS is a non-substitutable reagent. The quantitative evidence shows that Ca²⁺ abolishes the phase transition of DPPS at molar ratios of 2:1 or lower, inducing the formation of highly stable, crystalline-like domains [4]. This specific and potent response to divalent cations is not observed with phosphatidylcholines and is essential for creating model systems to study membrane fusion, inter-bilayer adhesion, and calcium-induced lipid phase separations [5].

Interfacial Proton Transport Studies on Langmuir Monolayers

When designing experiments to measure lateral proton diffusion along a lipid interface using techniques like scanning electrochemical microscopy (SECM), DPPS is a necessary component. Unlike monolayers of DPPC, where proton flux is undetectable, DPPS monolayers support significant lateral proton transport [6]. This unique property makes DPPS an indispensable tool for probing the fundamental mechanisms of proton transfer at biological membrane surfaces.

Application

Selection Property

Validation Focus

Membrane phase behavior studies

Elevated gel-phase transition temperature

Gel-domain stability at physiological temperature

Liposomal electrostatic complexation

Anionic serine headgroup charge density

Cationic payload binding and loading efficiency

Ca²⁺-mediated membrane studies

Specific phase-transition abolition by Ca²⁺

Cation-induced domain formation and fusion

Interfacial proton transport studies

Detectable lateral proton conduction

Proton flux measurement via SECM

• [1] Maleš P, Brkljača Z, Crnolatac I, Bakarić D. Lamellarity-Driven Differences in Surface Structural Features of DPPS Lipids: Spectroscopic, Calorimetric and Computational Study. Membranes. 2023; 13(1):83. doi: 10.3390/membranes13010083 View Source
• [2] Huang M, et al. The PT1−Ca2+ Gla Domain Binds to a Membrane through Two Dipalmitoylphosphatidylserines. A Computational Study. Biochemistry. 2008. (Referenced in PubChem). View Source
• [3] Pedersen TB, et al. Association of acylated cationic decapeptides with dipalmitoylphosphatidylserine-dipalmitoylphosphatidylcholine lipid membranes. Chem Phys Lipids. 2001 Nov;113(1-2):83-95. doi: 10.1016/s0009-3084(01)00177-3 View Source
• [4] López-García F, Villalaín J, Gómez-Fernández JC. Effect of sphingosine and stearylamine on the interaction of phosphatidylserine with calcium. A study using DSC, FT-IR and 45Ca(2+)-binding. Biochim Biophys Acta. 1995 Jun 14;1236(2):279-88. doi: 10.1016/0005-2736(95)00059-c View Source
• [5] MacDonald RC, Simon SA, Baer E. Ionic influences on the phase transition of dipalmitoylphosphatidylserine. Biochemistry. 1976 Feb 24;15(4):885-91. doi: 10.1021/bi00649a025 View Source
• [6] Zhang J, Unwin PR. Proton diffusion at phospholipid assemblies. J Am Chem Soc. 2002 Mar 13;124(10):2379-83. doi: 10.1021/ja012074w View Source